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Compound of Interest

2,6-Dichloro-3-methyl-5-
Compound Name:
nitropyridine

cat. No.: B1313867

An In-Depth Technical Guide to the Safety and Hazards of 2,6-Dichloro-3-methyl-5-
nitropyridine

A Note from the Scientist: This document is intended to provide an in-depth technical overview
for researchers and drug development professionals working with 2,6-dichloro-3-methyl-5-
nitropyridine. It is not a substitute for a formal Safety Data Sheet (SDS) but rather a
supplementary guide that explains the causality behind safety protocols. Always consult your
institution's specific safety guidelines and the official SDS before commencing any work.

Introduction and Compound Profile

2,6-Dichloro-3-methyl-5-nitropyridine (CAS No: 58596-88-6) is a halogenated and nitrated
pyridine derivative.[1][2] Its chemical structure, featuring two chlorine atoms and a nitro group
on a methylpyridine core, makes it a reactive and versatile intermediate in organic synthesis,
particularly for the development of novel pharmaceutical and agrochemical compounds.
However, the very features that grant its synthetic utility also confer significant health hazards
that necessitate stringent handling protocols. This guide provides a comprehensive framework
for understanding and managing the risks associated with this compound.

Table 1: Physicochemical Properties of 2,6-Dichloro-3-methyl-5-nitropyridine
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Property Value Source(s)
Molecular Formula CeHaCIl2N202 [1]
Molecular Weight 207.01 g/mol [1]
Appearance Light yellow solid [3]

2,6-dichloro-3-methyl-5-
IUPAC Name ) o [1]
nitropyridine

Hazard Identification and GHS Classification

The primary hazards associated with 2,6-dichloro-3-methyl-5-nitropyridine are related to its
irritant properties and its potential to act as a sensitizer. The Globally Harmonized System
(GHS) of Classification and Labelling of Chemicals provides a clear summary of these risks.

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement Source(s)
Skin H315: Causes skin

. . 2 o [4][5]
Corrosion/Irritation irritation

. L H317: May cause an
Skin Sensitization 1 o _ [4][5]
allergic skin reaction

Serious Eye 5 H319: Causes serious A5]
Damage/Eye Irritation eye irritation
Specific Target Organ

o ) H335: May cause
Toxicity (Single 3 ) o [4115]
respiratory irritation
Exposure)

The following diagram visually represents the interconnected nature of the hazards associated
with this compound.
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Caption: Key health hazards of 2,6-dichloro-3-methyl-5-nitropyridine.

Toxicological Profile: Understanding the Risks

While comprehensive toxicological data, such as LD50 values, have not been fully investigated
for 2,6-dichloro-3-methyl-5-nitropyridine, the available information on its GHS classification
points to several key health effects upon exposure.[3]

o Dermal and Ocular Hazard: Direct contact with the solid or dust can cause significant skin
and eye irritation.[3] The causality lies in the chemical's ability to disrupt cellular membranes
and proteins in epithelial tissues. Repeated or prolonged exposure carries the risk of skin
sensitization, an immunological response that can lead to severe allergic contact dermatitis
upon subsequent exposures.[3][4]

» Respiratory Hazard: Inhalation of dust is a primary concern. The compound is irritating to the
respiratory tract, which can lead to inflammation and discomfort.[3][6] In sensitive individuals,
it may also cause allergic respiratory reactions.[3]

 Ingestion Hazard: While less common in a laboratory setting with proper controls, ingestion
may cause gastrointestinal irritation with symptoms like nausea and vomiting.[3]
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Given the lack of complete toxicological data, the principle of As Low As Reasonably
Practicable (ALARP) must be strictly applied. All handling should be conducted with the
assumption that the compound is highly toxic.

Safe Handling and Engineering Controls

A multi-layered approach to safety, integrating engineering controls, administrative protocols,
and personal protective equipment (PPE), is essential for handling this compound. The
following workflow is designed to minimize exposure at every step.
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Emergency Event

Personnel Exposure

Chemical Spill

Route of Exposure? Spill Size?

Eye Inhalation

Y
INHALATION:
Move to fresh air.
Give oxygen if needed.
Seek medical attention.

INGESTION:
Rinse mouth.
Do NOT induce vomiting.
Seek medical attention.
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Wipe/sweep up carefully. Alert safety personnel.
Place in waste container. Contain if possible.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2,6-Dichloro-3-methyl-5-nitropyridine safety and
hazards]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1313867#2-6-dichloro-3-methyl-5-nitropyridine-
safety-and-hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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